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Introduction
Nodinitib-1 (also known as ML130 and CID-1088438) is a potent and selective small molecule

inhibitor of the Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1).[1][2]

NOD1 is an intracellular pattern recognition receptor that plays a crucial role in the innate

immune system by recognizing specific peptidoglycan fragments from bacteria, primarily Gram-

negative bacteria. Upon activation, NOD1 triggers downstream signaling cascades, leading to

the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK)

pathways, which in turn induce the expression of pro-inflammatory cytokines and chemokines.

Nodinitib-1 selectively blocks this process, making it a valuable tool for studying the role of

NOD1 in various inflammatory and infectious diseases. This document provides detailed

guidelines on the storage, stability, and handling of Nodinitib-1, along with protocols for its use

in cell-based assays.

Storage and Stability
Proper storage and handling of Nodinitib-1 are critical to maintain its integrity and ensure

reproducible experimental results. The following tables summarize the recommended storage

conditions and stability data for Nodinitib-1 in both solid and solution forms.

Table 1: Nodinitib-1 Storage and Stability
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years[2]
Store in a dry, dark

place.

4°C 2 years
For shorter-term

storage.

In Solvent (DMSO) -80°C 1 year[1]

Recommended for

long-term storage of

stock solutions.

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 6 months to 1 year[3]
Suitable for working

stock solutions.

Table 2: Nodinitib-1 Solubility

Solvent Solubility Notes

DMSO ~13-57 mg/mL[1][2]

Use of fresh, anhydrous

DMSO is recommended as it is

hygroscopic and absorbed

moisture can reduce solubility.

[1]

DMF ~20 mg/mL[2] ---

DMF:PBS (pH 7.2) (1:8) ~0.11 mg/mL

Aqueous solutions are

sparingly soluble and should

be prepared fresh. It is not

recommended to store

aqueous solutions for more

than one day.
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Mechanism of Action: Inhibition of the NOD1
Signaling Pathway
Nodinitib-1 exerts its inhibitory effect by directly targeting NOD1, which leads to a

conformational change in the protein and alters its subcellular localization.[1] This prevents the

recruitment of the downstream signaling molecule RIPK2 (Receptor-Interacting Protein Kinase

2), a crucial step for the activation of NF-κB and MAPK pathways. The ultimate outcome is the

suppression of pro-inflammatory gene expression.
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Figure 1. Nodinitib-1 inhibits the NOD1 signaling pathway.

Experimental Protocols
Preparation of Nodinitib-1 Stock Solutions
Objective: To prepare a concentrated stock solution of Nodinitib-1 for use in cell-based

assays.

Materials:

Nodinitib-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Protocol:

Allow the Nodinitib-1 vial to equilibrate to room temperature before opening.

Prepare a 10 mM stock solution by dissolving the appropriate amount of Nodinitib-1 powder

in anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 2.87

mg of Nodinitib-1 (Molecular Weight: 287.34 g/mol ) in 1 mL of DMSO.

Vortex the solution until the powder is completely dissolved. Gentle warming or sonication

may be used to aid dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 6 months).[1][3]
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Figure 2. Workflow for Nodinitib-1 stock solution preparation.

NF-κB Reporter Assay in HEK293T Cells
Objective: To determine the inhibitory effect of Nodinitib-1 on NOD1-mediated NF-κB

activation using a luciferase reporter assay in HEK293T cells.

Materials:

HEK293T cells

NF-κB luciferase reporter plasmid

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1677340?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677340?utm_src=pdf-body
https://www.benchchem.com/product/b1677340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NOD1 expression plasmid

Transfection reagent

DMEM with 10% FBS

Nodinitib-1 stock solution (10 mM in DMSO)

NOD1 ligand (e.g., C12-iE-DAP)

Luciferase assay reagent

96-well white, clear-bottom cell culture plates

Luminometer

Protocol:

Day 1: Cell Seeding and Transfection

Seed HEK293T cells in a 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of

DMEM with 10% FBS.

Incubate for 18-24 hours at 37°C in a 5% CO2 incubator.

Co-transfect the cells with the NF-κB luciferase reporter plasmid and the NOD1 expression

plasmid according to the manufacturer's protocol for the transfection reagent.

Day 2: Compound Treatment and Ligand Stimulation

Prepare serial dilutions of Nodinitib-1 in cell culture medium. The final DMSO concentration

should be kept below 0.5% to avoid cytotoxicity.

Remove the medium from the cells and add 100 µL of the Nodinitib-1 dilutions to the

respective wells. Include a vehicle control (medium with the same concentration of DMSO).

Incubate the plate for 1 hour at 37°C.
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Prepare the NOD1 ligand (e.g., C12-iE-DAP) in cell culture medium at the desired final

concentration.

Add the NOD1 ligand to the wells containing Nodinitib-1 and the vehicle control. Include an

unstimulated control (cells with vehicle only, no ligand).

Incubate the plate for 6-8 hours at 37°C.

Day 3: Luciferase Assay

Allow the plate and the luciferase assay reagent to equilibrate to room temperature.

Remove the medium from the wells.

Add luciferase assay reagent to each well according to the manufacturer's instructions.

Measure the luminescence using a plate-reading luminometer.

Calculate the percentage of inhibition for each concentration of Nodinitib-1 relative to the

vehicle-treated, ligand-stimulated control.
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Figure 3. Experimental workflow for an NF-κB reporter assay.

Safety and Handling
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Nodinitib-1 is for research use only and should be handled by trained personnel in a

laboratory setting. Standard laboratory safety precautions should be followed, including the use

of personal protective equipment (gloves, lab coat, and safety glasses). Avoid inhalation of the

powder and contact with skin and eyes. In case of contact, wash the affected area thoroughly

with water. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by

the supplier.

Disclaimer
The information provided in this document is for guidance purposes only and is based on

currently available data. Researchers should always refer to the specific product information

and protocols provided by the manufacturer. It is the responsibility of the end-user to determine

the suitability of this product for their specific application and to conduct their own validation

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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